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Compound of Interest

Compound Name: 3-Quinolin-8-ylacrylic acid

CAS No.: 754190-58-4

Cat. No.: B2892785

Get Quote

Executive Summary
This guide provides a technical comparison between the established chelator 8-

Hydroxyquinoline (8-HQ) and its structural derivative, 3-Quinolin-8-ylacrylic acid (3-QAA).

While both compounds share the quinoline scaffold, the substitution at the C8 position dictates

a fundamental divergence in their mechanism of action (MOA). 8-HQ functions primarily as a

bidentate metal chelator and ionophore, driving broad-spectrum antimicrobial and cytotoxic

effects via metal sequestration and ROS generation. In contrast, 3-QAA, characterized by an

acrylic acid moiety at C8, loses the classic chelation pocket but gains specificity as a Maxi-K

(BK) channel opener. This structural modification shifts the bioactivity profile from general

toxicity/metal homeostasis to targeted smooth muscle relaxation and neuroprotection.

Chemical & Physical Profile
The core difference lies in the "warhead" at the 8-position. The hydroxyl group of 8-HQ is

essential for forming a stable 5-membered chelate ring with metals (Zn²⁺, Cu²⁺, Fe²⁺).

Replacing this with the acrylic acid side chain in 3-QAA disrupts this geometry, abolishing
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classic chelation but extending the conjugated system and introducing a Michael acceptor

motif.

Feature 8-Hydroxyquinoline (8-HQ)
3-Quinolin-8-ylacrylic Acid
(3-QAA)

CAS Registry 148-24-3 754190-58-4

Molecular Formula C₉H₇NO C₁₂H₉NO₂

C8 Substituent Hydroxyl (-OH) Acrylic Acid (-CH=CH-COOH)

Primary MOA Metal Chelation / Ionophore Maxi-K Channel Modulation

Key Property Bidentate Ligand (N, O)
Extended Conjugation /

Michael Acceptor

Solubility
Low in water; soluble in

organic solvents
pH-dependent (soluble as salt)

Bioactivity Analysis
8-Hydroxyquinoline: The "Metal Sponge"
Mechanism: 8-HQ acts by sequestering essential metal ions from the biological environment

(bacteriostatic) or by forming lipophilic metal complexes that penetrate cell membranes

(ionophore effect). Once inside, these complexes can undergo redox cycling (e.g., Cu-8HQ),

generating reactive oxygen species (ROS) that damage DNA and proteins.

Antimicrobial: Broad-spectrum inhibition of bacteria and fungi due to metal deprivation.

Anticancer: Induces apoptosis via ROS generation and inhibition of the proteasome

(dependent on copper binding).

Neuroprotection: Paradoxical effect; at low doses, it can strip toxic metals (Zn/Cu) from

amyloid plaques in Alzheimer's models.

3-Quinolin-8-ylacrylic Acid: The "Channel Opener"
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Mechanism: The introduction of the acrylic acid side chain at C8 eliminates the N-O chelation

pocket. Instead, the molecule interacts with the Maxi-K channels (Large-conductance Ca²⁺-

activated K⁺ channels).

Maxi-K Activation: 3-QAA increases the open probability of these channels. This leads to K⁺

efflux, membrane hyperpolarization, and a subsequent decrease in voltage-dependent Ca²⁺

entry.

Physiological Outcome:

Smooth Muscle Relaxation: Hyperpolarization prevents contraction in airway smooth

muscle (asthma potential) and urinary bladder (incontinence potential).

Neuroprotection: Hyperpolarization of neurons can prevent excitotoxicity during ischemic

events (stroke).

Mechanistic Visualization
The following diagram illustrates the divergent pathways dictated by the C8 substitution.

Quinoline Scaffold
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Figure 1: Divergent structure-activity relationship (SAR) where C8 modification shifts activity

from metal chelation (Red) to ion channel modulation (Green).

Experimental Protocols
To validate these differences in your own lab, use the following self-validating protocols.
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Protocol A: Metal Chelation Efficiency (Validating 8-HQ
Identity)
Objective: Confirm the presence of the chelating pocket.[1] 8-HQ will show a spectral shift; 3-

QAA should show minimal or no shift in the visible region characteristic of the 5-membered ring

complex.

Preparation: Prepare 100 µM solutions of 8-HQ and 3-QAA in methanol.

Baseline: Record UV-Vis spectrum (200–600 nm).

Metal Addition: Add 1 equivalent of ZnCl₂ or CuCl₂ (aqueous).

Observation:

8-HQ: Immediate bathochromic shift (red shift) and color change (e.g., colorless to

yellow/green) due to Metal-Ligand Charge Transfer (MLCT).

3-QAA: Minimal spectral change (or simple salt formation effects) indicating lack of

specific bidentate chelation.

Protocol B: Functional Smooth Muscle Relaxation
(Validating 3-QAA Activity)
Objective: Assess the Maxi-K channel opening capability.

Tissue Preparation: Isolate tracheal rings or aortic rings from Sprague-Dawley rats (IACUC

approved).

Pre-contraction: Mount rings in an organ bath (Krebs-Henseleit buffer, 37°C) and pre-

contract with Methacholine (1 µM) or Phenylephrine (1 µM) to induce stable tension.

Dose-Response: Cumulatively add 3-QAA (10 nM – 100 µM).

Control: Run a parallel experiment with Paxilline (1 µM), a specific Maxi-K blocker.

Validation:
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3-QAA alone: Dose-dependent relaxation of the pre-contracted tissue.

3-QAA + Paxilline: The relaxation effect should be significantly attenuated or abolished,

confirming the mechanism is mediated via Maxi-K channels.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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